Cas no 1804530-90-2 (Methyl 3-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804530-90-2
• MF: C₉H₁₀F₃N₃O₃
• MW: 265.189212322235
• CID: 4930286
• Update Time: 2025-05-22

Methyl 3-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H10F3N3O3/c1-17-8(16)6-5(14)7(18-9(10,11)12)4(2-13)3-15-6/h3H,2,13-14H2,1H3
• InChI Key： ZNCLTQIGNRUATR-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C(=O)OC)=NC=C1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 0.9
• Topological Polar Surface Area: 101

Additional information on Methyl 3-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate: A Comprehensive Overview

Methyl 3-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate, with the CAS number 1804530-90-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with amino groups, a trifluoromethoxy group, and a methyl ester moiety. These functional groups confer the molecule with versatile chemical properties, making it a valuable component in various research and industrial applications.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates diverse chemical interactions. The amino groups at positions 3 and 5 introduce nucleophilic character, enhancing the molecule's reactivity in condensation reactions and other nucleophilic substitutions. The trifluoromethoxy group at position 4 imparts electron-withdrawing effects, which not only stabilize the aromatic system but also enhance the molecule's lipophilicity and bioavailability. Additionally, the methyl ester moiety at position 2 contributes to the overall polarity of the compound, influencing its solubility and stability in different solvents.

Recent studies have highlighted the potential of Methyl 3-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate as a precursor for synthesizing advanced materials. Researchers have demonstrated that this compound can be effectively utilized in the construction of coordination polymers and metal-organic frameworks (MOFs). The presence of multiple coordinating groups allows for strong metal-ligand interactions, leading to highly porous and stable materials with applications in gas storage, catalysis, and sensing technologies.

In the pharmaceutical sector, this compound has shown promise as an intermediate in drug design. Its ability to undergo various post-synthetic modifications makes it an ideal candidate for developing bioactive molecules. For instance, studies have revealed that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings underscore its potential as a lead compound for developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

From a synthetic perspective, Methyl 3-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate can be synthesized through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. The use of palladium-catalyzed cross-coupling reactions has emerged as a particularly effective strategy for constructing the trifluoromethoxy-substituted pyridine core.

Moreover, computational chemistry techniques have played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, revealing its propensity for participating in π–π interactions and hydrogen bonding. These findings have been instrumental in designing experiments to optimize its performance in various applications.

In conclusion, Methyl 3-amino-5-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-carboxylate stands out as a versatile compound with immense potential across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new facets of its chemistry and applications, this compound is poised to make significant contributions to scientific progress in the coming years.